Cas no 7420-89-5 (1,5-Pentanedisulfonicacid, 1,5-dihydroxy-, sodium salt (1:2))

• Product Name: 1,5-Pentanedisulfonicacid, 1,5-dihydroxy-, sodium salt (1:2)
• CAS No: 7420-89-5
• MF: C₅H₁₀Na₂O₈S₂
• MW: 308.237641811371
• CID: 569350
• PubChem ID: 24846828
• Update Time: 2026-04-29

1,5-Pentanedisulfonicacid, 1,5-dihydroxy-, sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,5-Pentanedisulfonicacid, 1,5-dihydroxy-, sodium salt (1:2)
• Glutaraldehyde bis(sodium bisulfite)
• 1,5-Dihydroxypentane-1,5-disulfonic acid disodium salt
• Glutaraldehyde bis(sodium bisulfite) addact
• 5-pentanedisulfonic acid, 1,5-dihydroxy- disodium salt

• InChI Key： YGZZDQOCTFVBFC-UHFFFAOYSA-L

Computed Properties

• Exact Mass: 307.9613
• Monoisotopic Mass: 286.987
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 332
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 166A^2

Experimental Properties

• Density: 1.836
• Melting Point: >300 °C (lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PH: 3-5 (100g/l, H2O, 20℃)
• Solubility: 1 M NaOH: soluble50mg/mL, clear (colourless to dark yellow-orange)
• PSA: 154.86
• LogP: 0.73070

1,5-Pentanedisulfonicacid, 1,5-dihydroxy-, sodium salt (1:2) Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids